Cas no 40632-70-0 (2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane)

2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane structure
40632-70-0 structure
Product Name:2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane
CAS No:40632-70-0
MF:C12H22O2
MW:198.301884174347
CID:925997
PubChem ID:11970498
Update Time:2025-04-19

2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(6-methylhept-6-enyl)-1,3-dioxolane
    • 2-Methyl-2-(6-methyl-6-heptenyl)-1,3-dioxolane
    • EINECS 255-014-1
    • 40632-70-0
    • NS00030823
    • DEFCHNJPYHQGCT-UHFFFAOYSA-N
    • DTXSID20193640
    • Inchi: 1S/C12H22O2/c1-11(2)7-5-4-6-8-12(3)13-9-10-14-12/h1,4-10H2,2-3H3
    • InChI Key: DEFCHNJPYHQGCT-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C)CCCCCC(=C)C

Computed Properties

  • Exact Mass: 198.161979940g/mol
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 18.5Ų
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